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Compound of Interest

Compound Name: trans-2,cis-6-Nonadienal

Cat. No.: B146757 Get Quote

This document provides essential safety, handling, and disposal information for trans-2,cis-6-
Nonadienal, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe laboratory operations and compliance with

environmental regulations.

Immediate Safety and Handling Precautions
trans-2,cis-6-Nonadienal is a combustible liquid that can cause skin and serious eye irritation.

[1][2] It may also cause an allergic skin reaction and drowsiness or dizziness.[1][3] Adherence

to strict safety protocols is mandatory.

Handling:

Always handle this chemical in a well-ventilated area.[1][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] No

smoking is permitted in the handling area.[1][2][3]

Use explosion-proof electrical and ventilating equipment.[3]

Employ only non-sparking tools to prevent ignition.[3]

Take precautionary measures against static discharge by grounding and bonding

containers and receiving equipment.[3]
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Avoid breathing mists or vapors.[1]

Wash hands and skin thoroughly after handling.[1] Contaminated work clothing should not

be allowed out of the workplace.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1][2][4]

Respiratory Protection: Under normal use with adequate ventilation, no respiratory

protection is typically needed.[2][4] For large-scale use, emergencies, or in cases of

insufficient ventilation, use a NIOSH/MSHA or European Standard EN 136 approved

respirator.[2][3]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[2] If irritation persists, get medical attention.[1]

Skin Contact: Remove contaminated clothing immediately and wash off with soap and

plenty of water.[2] If skin irritation or a rash occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air. If you feel unwell, get medical attention.[2][4]

Ingestion: Clean mouth with water and seek medical attention.[2][4]

Chemical and Physical Hazard Data
The following table summarizes key quantitative data for trans-2,cis-6-Nonadienal.
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Property Value Reference

Physical State Liquid [2]

Appearance Slightly yellow liquid [2]

Molecular Formula C₉H₁₄O [2]

Molecular Weight 138.21 g/mol

Flash Point 170.0 °F (76.7 °C) Closed Cup [1]

Boiling Point 94.0 - 95.0 °C @ 18.0 mm Hg

Oral LD50 (Rat) > 5000 mg/kg [5]

Dermal LD50 (Rabbit) > 5000 mg/kg [5]

Spill Containment and Cleanup Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent harm to personnel

and the environment.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area.[3] Ensure the area is well-ventilated.[3]

Remove Ignition Sources: Eliminate all sparks, flames, and heat sources from the vicinity of

the spill.[3][4]

Don PPE: Before addressing the spill, put on the appropriate personal protective equipment

as described in Section 1.[3]

Contain Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder

to contain the spill.[4] Do not use combustible materials like sawdust.

Collect Waste: Carefully collect the absorbed material and place it into suitable, closed, and

properly labeled containers for disposal.[4]

Decontaminate: Clean the spill area thoroughly. Wash contaminated clothing before reuse.[1]

[3]
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Report: For large spills, inform the relevant environmental authorities as required by local

regulations.[3]

Step-by-Step Disposal Procedure
The disposal of trans-2,cis-6-Nonadienal must be conducted in accordance with federal,

state, and local hazardous waste regulations.[1] In the United States, this is primarily governed

by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[6]

Waste Identification: Determine if the waste is hazardous according to RCRA regulations (40

CFR section 262.11).[7] Given its combustible nature and potential as an irritant, it is likely to

be classified as hazardous.

Containerization: Collect waste trans-2,cis-6-Nonadienal and any contaminated materials

(e.g., absorbent pads, gloves) in a designated, sealed, and properly labeled hazardous

waste container. The container must be in good condition and compatible with the chemical.

[8]

Labeling: Label the waste container clearly with the words "Hazardous Waste," the full

chemical name ("trans-2,cis-6-Nonadienal"), and a description of the hazards (e.g.,

"Combustible," "Irritant").

On-Site Accumulation: Store the waste container in a designated, well-ventilated, and secure

satellite accumulation area or central accumulation area, following the time and quantity

limits specific to your facility's generator status.[7]

Engage a Licensed Disposal Vendor: Arrange for the collection, transport, and disposal of

the hazardous waste with a licensed and certified hazardous waste management company.

Manifesting: For transport, a Uniform Hazardous Waste Manifest must be completed to track

the waste from its point of generation to its final disposal facility ("cradle-to-grave").[7][8]

Final Disposal: The waste must be transported to a permitted Treatment, Storage, and

Disposal Facility (TSDF) for appropriate treatment and disposal, which may include

incineration at a permitted facility.[7][8] Never dispose of this chemical down the drain, on the

ground, or in regular trash.[8]
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Disposal Workflow Diagram
Step 1: Waste Generation & Identification

Step 2: Segregation & Collection

Step 3: On-Site Management

Step 4: Off-Site Disposal
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Caption: Workflow for the proper disposal of trans-2,cis-6-Nonadienal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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